Cas no 3662-82-6 (5-Methyl-2,1,3-benzothiadiazole-4-sulfonyl chloride)

• Product Name: 5-Methyl-2,1,3-benzothiadiazole-4-sulfonyl chloride
• CAS No: 3662-82-6
• MF: C₇H₅ClN₂O₂S₂
• MW: 248.709797620773
• MDL: MFCD02232191
• CID: 1077629
• PubChem ID: 2759786
• Update Time: 2025-04-20

5-Methyl-2,1,3-benzothiadiazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2,1,3-benzothiadiazole-4-sulfonyl chloride
• 5-Methyl-benzo[1,2,5]thiadiazole-4-sulfonyl chloride
• 5-METHYLBENZO-2,1,3-THIADIAZOLE-4-SULPHONYL CHLORIDE
• SCHEMBL1075335
• ALBB-004142
• LS-01522
• 1185293-68-8
• 5-Methyl-2,1,3-benzothiadiazole-4-sulphonyl chloride
• CS-0309122
• 5-methyl-2,1,3-benzothiadiazole-4-sulfonyl chloride, AldrichCPR
• 2,1,3-Benzothiadiazole-4-sulfonyl chloride, 5-methyl-
• EN300-1590153
• AKOS000291515
• 5-methylbenzo-2,1,3-thiadiazole-4-sulphonylchloride
• MFCD02232191
• STK502945
• 3662-82-6
• 5-Methylbenzo-2,1,3-thiadiazole-4-sulfonyl chloride
• BAS 03842004
• DB-359092
• TWWDPSJSTXBULL-UHFFFAOYSA-N

• MDL： MFCD02232191
• Inchi： 1S/C7H5ClN2O2S2/c1-4-2-3-5-6(10-13-9-5)7(4)14(8,11)12/h2-3H,1H3
• InChI Key： TWWDPSJSTXBULL-UHFFFAOYSA-N
• SMILES： ClS(C1C2C(C=CC=1C)=NSN=2)(=O)=O

Computed Properties

• Exact Mass: 247.94825
• Monoisotopic Mass: 247.9480974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 96.5Ų

Experimental Properties

• PSA: 59.92

5-Methyl-2,1,3-benzothiadiazole-4-sulfonyl chloride Security Information

• Hazard Category Code： 36
• Safety Instruction： 26